Cas no 1704526-93-1 (2-(4,5-dimethyl-6-oxo-1,6-dihydropyrimidin-1-yl)-N-(1-phenylpyrrolidin-2-yl)methylacetamide)

• Product Name: 2-(4,5-dimethyl-6-oxo-1,6-dihydropyrimidin-1-yl)-N-(1-phenylpyrrolidin-2-yl)methylacetamide
• CAS No: 1704526-93-1
• MF: C₁₉H₂₄N₄O₂
• MW: 340.419464111328
• CID: 5802684
• PubChem ID: 90619942
• Update Time: 2025-07-09

2-(4,5-dimethyl-6-oxo-1,6-dihydropyrimidin-1-yl)-N-(1-phenylpyrrolidin-2-yl)methylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-(4,5-dimethyl-6-oxo-1,6-dihydropyrimidin-1-yl)-N-(1-phenylpyrrolidin-2-yl)methylacetamide
• 2-(4,5-dimethyl-6-oxopyrimidin-1(6H)-yl)-N-((1-phenylpyrrolidin-2-yl)methyl)acetamide
• 2-(4,5-dimethyl-6-oxo-1,6-dihydropyrimidin-1-yl)-N-[(1-phenylpyrrolidin-2-yl)methyl]acetamide
• 1704526-93-1
• AKOS025093385
• F6443-7919
• 2-(4,5-dimethyl-6-oxopyrimidin-1-yl)-N-[(1-phenylpyrrolidin-2-yl)methyl]acetamide

• Inchi： 1S/C19H24N4O2/c1-14-15(2)21-13-22(19(14)25)12-18(24)20-11-17-9-6-10-23(17)16-7-4-3-5-8-16/h3-5,7-8,13,17H,6,9-12H2,1-2H3,(H,20,24)
• InChI Key： VDAGKTUQRQBCHM-UHFFFAOYSA-N
• SMILES： O=C(CN1C=NC(C)=C(C)C1=O)NCC1CCCN1C1C=CC=CC=1

Computed Properties

• Exact Mass: 340.18992602g/mol
• Monoisotopic Mass: 340.18992602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 578
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 65Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Phenylpyrrolidines

Additional information on 2-(4,5-dimethyl-6-oxo-1,6-dihydropyrimidin-1-yl)-N-(1-phenylpyrrolidin-2-yl)methylacetamide

Comprehensive Analysis of 2-(4,5-dimethyl-6-oxo-1,6-dihydropyrimidin-1-yl)-N-(1-phenylpyrrolidin-2-yl)methylacetamide (CAS No. 1704526-93-1)

In the rapidly evolving field of pharmaceutical and biochemical research, 2-(4,5-dimethyl-6-oxo-1,6-dihydropyrimidin-1-yl)-N-(1-phenylpyrrolidin-2-yl)methylacetamide (CAS No. 1704526-93-1) has garnered significant attention due to its unique structural properties and potential therapeutic applications. This compound, often referred to by its CAS number 1704526-93-1, belongs to the class of pyrimidine derivatives, which are widely studied for their role in drug discovery and development. Researchers and industry professionals are increasingly interested in its mechanism of action, synthetic pathways, and biological activity, making it a hot topic in modern medicinal chemistry.

The molecular structure of 2-(4,5-dimethyl-6-oxo-1,6-dihydropyrimidin-1-yl)-N-(1-phenylpyrrolidin-2-yl)methylacetamide features a pyrimidine core substituted with a phenylpyrrolidine moiety, which contributes to its diverse pharmacological profile. This structural complexity allows it to interact with various biological targets, including enzymes and receptors, making it a promising candidate for the treatment of neurological disorders and inflammatory conditions. Recent studies have explored its potential as a selective inhibitor or modulator, aligning with the growing demand for targeted therapies in precision medicine.

One of the most frequently searched questions about this compound revolves around its synthesis and scalability. The CAS 1704526-93-1 compound can be synthesized through multi-step organic reactions, including amide coupling and heterocyclic ring formation. Researchers often inquire about optimized reaction conditions and yield improvement strategies, reflecting the practical challenges faced in large-scale production. Additionally, its solubility, stability, and bioavailability are critical parameters under investigation, as these factors directly impact its applicability in drug formulations.

Another area of interest is the computational modeling and structure-activity relationship (SAR) studies of 2-(4,5-dimethyl-6-oxo-1,6-dihydropyrimidin-1-yl)-N-(1-phenylpyrrolidin-2-yl)methylacetamide. With the rise of AI-driven drug design, scientists are leveraging molecular docking and machine learning algorithms to predict its interactions with biological targets. This approach not only accelerates the drug discovery process but also reduces costs, making it a trending topic in both academic and industrial research.

The safety and regulatory aspects of CAS 1704526-93-1 are also frequently discussed. While the compound is not classified as a hazardous material, thorough toxicological evaluations are essential to ensure its suitability for clinical use. Researchers are particularly interested in its metabolic pathways and potential side effects, which are crucial for compliance with global regulatory standards such as the FDA and EMA.

In conclusion, 2-(4,5-dimethyl-6-oxo-1,6-dihydropyrimidin-1-yl)-N-(1-phenylpyrrolidin-2-yl)methylacetamide (CAS No. 1704526-93-1) represents a fascinating subject of study in contemporary pharmaceutical research. Its versatile applications, synthetic challenges, and computational exploration make it a compound of high relevance in the quest for innovative therapeutics. As the scientific community continues to unravel its potential, this molecule is poised to play a pivotal role in the future of medicine.